Cas no 1193-17-5 (trans-3-Methylcyclohexanamine)

Technical Introduction: trans-3-Methylcyclohexanamine trans-3-Methylcyclohexanamine is a chiral cyclohexylamine derivative characterized by its trans-configuration and methyl substitution at the 3-position. This compound is valued for its stereochemical purity and structural rigidity, making it a useful intermediate in organic synthesis and pharmaceutical applications. Its well-defined spatial orientation enhances selectivity in asymmetric reactions, while the cyclohexane backbone contributes to stability. The trans-configuration minimizes steric hindrance, facilitating efficient derivatization. Suitable for use in catalysis, ligand design, and bioactive molecule development, trans-3-Methylcyclohexanamine offers a balance of reactivity and steric control, meeting stringent requirements for precision in synthetic chemistry.

trans-3-Methylcyclohexanamine structure

Product Name:trans-3-Methylcyclohexanamine

CAS No:1193-17-5

MF:C₇H₁₅N

MW:113.200701951981

MDL:MFCD22417113

CID:217738

PubChem ID:7855598

Update Time:2025-10-17

trans-3-Methylcyclohexanamine Chemical and Physical Properties

Names and Identifiers

- trans-3-Methylcyclohexanamine
- Cyclohexanamine,3-methyl-, (1R,3R)-rel-
- trans-3-Methylcyclohexylamine
- 3-trans-Methylcyclohexanamine
- Cyclohexanamine,3-methyl-, trans- (9CI)
- Cyclohexylamine, 3-methyl-, trans- (8CI)
- trans-1-Amino-3-methylcyclohexane
- trans-3-Methyl-1-cyclohexylamine
- trans-3-Methyl-cyclohexylamine
- AKOS022172172
- (1R,3R)-3-methylcyclohexan-1-amine
- 1193-17-5
- Cyclohexanamine, 3-methyl-, (1R,3R)-rel-
- SCHEMBL895892
- (1r)-trans-3-methyl-cyclohexylamine
- (1R,3R)-3-Methyl-cyclohexylamine
- 64869-66-5
- MDL： MFCD22417113
- Inchi： 1S/C7H15N/c1-6-3-2-4-7(8)5-6/h6-7H,2-5,8H2,1H3/t6-,7-/m1/s1
- InChI Key： JYDYHSHPBDZRPU-RNFRBKRXSA-N
- SMILES： N[C@@H]1CCC[C@@H](C)C1

Computed Properties

Exact Mass: 113.120449
Monoisotopic Mass: 113.120449
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 0
Complexity: 70.8
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.5
Topological Polar Surface Area: 26

Experimental Properties

Density: 0.8572
Melting Point: -8.5°C (estimate)
Boiling Point: 141.98°C (estimate)
Flash Point: 22.2°C
Refractive Index: 1.4547

trans-3-Methylcyclohexanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1123280-100mg	trans-3-Methyl-cyclohexylamine	1193-17-5	95%	100mg	$555	2024-07-28
eNovation Chemicals LLC	Y1123280-250mg	trans-3-Methyl-cyclohexylamine	1193-17-5	95%	250mg	$780	2024-07-28
eNovation Chemicals LLC	Y1123280-500mg	trans-3-Methyl-cyclohexylamine	1193-17-5	95%	500mg	$1115	2024-07-28
eNovation Chemicals LLC	Y1123280-1g	trans-3-Methyl-cyclohexylamine	1193-17-5	95%	1g	$1765	2024-07-28
eNovation Chemicals LLC	Y1123280-5g	trans-3-Methyl-cyclohexylamine	1193-17-5	95%	5g	$6715	2024-07-28
Advanced ChemBlocks	P49440-1G	(1R,3R)-3-methylcyclohexan-1-amine	1193-17-5	97%	1G	$1,560	2023-09-15
eNovation Chemicals LLC	Y1123280-50mg	trans-3-Methyl-cyclohexylamine	1193-17-5	95%	50mg	$340	2024-07-28
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBJL100435-100MG	trans-3-methylcyclohexanamine	1193-17-5	95%	100MG	￥ 1,669.00	2023-04-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBJL100435-250MG	trans-3-methylcyclohexanamine	1193-17-5	95%	250MG	￥ 2,666.00	2023-04-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBJL100435-500MG	trans-3-methylcyclohexanamine	1193-17-5	95%	500MG	￥ 4,441.00	2023-04-04